2-Methoxybenzaldehyde

• CAS No.: 135-02-4
• Product Name: 2-Methoxybenzaldehyde
• Molecular Formula: C8H8O2
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 2-methoxybenzaldehyde
• Standard InChI: InChI=1S/C8H8O2/c1-10-8-5-3-2-4-7(8)6-9/h2-6H,1H3
• Standard InChIKey: PKZJLOCLABXVMC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C=O
• Canonical SMILES: COC1=CC=CC=C1C=O
• Boiling Point: 243.5 °C
• Melting Point: 37.5 °C; Mp 39 °; 39°C
• Physical Description: Solid; Light yellow solid; Sweet powdery hawthorn, vanilla and almond aroma
• Description: 2-Methoxybenzaldehyde, also known as 2-anisaldehyde or O-formylanisole, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2-Methoxybenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-methoxybenzaldehyde is primarily located in the cytoplasm. 2-Methoxybenzaldehyde is a sweet, acetophenone, and almond tasting compound that can be found in chinese cinnamon and herbs and spices. This makes 2-methoxybenzaldehyde a potential biomarker for the consumption of these food products.
• Solubility: Soluble in water and propylene glycol; Soluble (in ethanol)
• Synonyms: o-Anisaldehyde (8CI); 2-(Methyloxy)benzaldehyde; 2-Anisaldehyde; 2-Methoxybenzaldehyde; 2-Methoxybenzenecarboxaldehyde; 2-Methoxyphenylformaldehyde; 6-Methoxybenzaldehyde; NC 064; NSC 58960; Salicylaldehyde Methyl Ether; o-Formylanisole; o-Methoxyben
• PubChem Compound: 8658
• Last Modified: Nov 11 2021